Cas no 100460-87-5 (2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-)
![2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- structure](https://www.kuujia.com/scimg/cas/100460-87-5x300.png)
100460-87-5 structure
Product Name:2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-
CAS No:100460-87-5
Molecular Formula:C14H11FN2O
Molecular Weight:242.24834
CID:98495
PubChem ID:962314
2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-
- 3-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-one
- CHEMBL1877449
- AKOS001084194
- ST093799
- 1-(4-Fluorobenzyl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
- Oprea1_554623
- 1-(4-FLUOROBENZYL)-1,3-DIHYDRO-2H-1,3-BENZIMIDAZOL-2-ONE
- MLS000103178
- 1-(4-fluorobenzyl)-1,3-dihydro-2H-benzimidazol-2-one
- DTXSID00359409
- SMR000018619
- 100460-87-5
- HMS2248E12
-
- InChIKey: SOGFCHRGTJVMRX-UHFFFAOYSA-N
- Inchi: InChI=1S/C14H11FN2O/c15-11-7-5-10(6-8-11)9-17-13-4-2-1-3-12(13)16-14(17)18/h1-8H,9H2,(H,16,18)
- SMILES: FC1=CC=C(CN2C(=O)NC3=CC=CC=C23)C=C1
Computed Properties
- Exact Mass: 242.08563
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 242.08554114g/mol
- Heavy Atom Count: 18
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- LogP: 2.51700
- PSA: 32.34
2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- Related Literature
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Guangfa Zhang,Fan Gao,Qinghua Zhang,Xiaoli Zhan,Fengqiu Chen RSC Adv., 2016,6, 7532-7543
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Priyabrata Bhattacharya,Riya Bag,Ray J. Butcher,Snehanjali Behera,Biswajit Mondal,Sanchita Goswami Dalton Trans., 2024,53, 2324-2332
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Mylène Hendrickx,Marnik Bercx,Olesia M. Karakulina,Maria A. Kirsanova,Dirk Lamoen,Joke Hadermann Dalton Trans., 2020,49, 10486-10497
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Yoshitaka Inoue,Rahmi Oklu,Daniel Irimia Integr. Biol., 2016,8, 149-155
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Yonggao Xia,Zhengdong Yang,Rusheng Fu,Zhaoping Liu RSC Adv., 2017,7, 24305-24311
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Qingzhong Li,Xin Guo,Xin Yang,Wenzuo Li,Jianbo Cheng,Hai-Bei Li Phys. Chem. Chem. Phys., 2014,16, 11617-11625
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James W. P. Brown,Georg Meisl,Alexander K. Buell,Christopher M. Dobson Chem. Commun., 2018,54, 7854-7857
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Petr Lepcio,Frantisek Ondreas,Klara Zarybnicka,Marek Zboncak,Ondrej Caha,Josef Jancar Soft Matter, 2018,14, 2094-2103
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Minghua Liu Soft Matter, 2011,7, 11447-11452
100460-87-5 (2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-) Related Products
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